Cas no 1421509-01-4 (N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1421509-01-4
• MF: C₁₇H₁₆F₃NO₄S
• MW: 387.373454093933
• CID: 6525844
• Update Time: 2025-05-19

N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide
• N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C17H16F3NO4S/c18-17(19,20)13-2-4-14(5-3-13)26(23,24)21-10-15(22)11-1-6-16-12(9-11)7-8-25-16/h1-6,9,15,21-22H,7-8,10H2
• InChI Key： QVPCFAINJRWYEB-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2C=C3C(=CC=2)OCC3)O)(=O)=O)=CC=C(C(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide

Research Brief on N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1421509-01-4)

Recent studies on N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1421509-01-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and benzofuran moieties, has shown promising activity in targeting specific biochemical pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action, particularly its interaction with key enzymes and receptors. Preliminary data suggest that N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide exhibits selective inhibition of certain inflammatory mediators, which could pave the way for its application in treating chronic inflammatory diseases. Further, its pharmacokinetic properties, including bioavailability and metabolic stability, are under investigation to optimize its therapeutic potential.

In vitro and in vivo studies have demonstrated the compound's efficacy in reducing oxidative stress and modulating immune responses. These findings are supported by advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry, which confirm the compound's stability and purity under physiological conditions. Researchers are also exploring its potential synergies with existing drugs to enhance treatment outcomes.

Despite these promising results, challenges remain in scaling up the synthesis of N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide for clinical use. Current efforts are directed toward improving yield and reducing production costs while maintaining high purity standards. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the compound's transition from bench to bedside.

In conclusion, N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide represents a significant advancement in the development of targeted therapies. Its unique chemical structure and biological activity make it a valuable candidate for further research and development. Continued investigation into its therapeutic applications and optimization of its pharmacological properties will be critical in realizing its full potential in the treatment of complex diseases.